3-(4-Chlorobenzylidene)isobenzofuran-1(3H)-one
3-(4-Chlorobenzylidene)isobenzofuran-1(3H)-one
Azelastine Impurity E is an impurity arising in the synthesis of azelastine. It is a stilbene-related benzalphthalide derivative with with potential anti-HIV and leishmanicidal activity.
Brand Name:
Vulcanchem
CAS No.:
20526-97-0
VCID:
VC0195399
InChI:
InChI=1S/C15H9ClO2/c16-11-7-5-10(6-8-11)9-14-12-3-1-2-4-13(12)15(17)18-14/h1-9H
SMILES:
C1=CC=C2C(=C1)C(=CC3=CC=C(C=C3)Cl)OC2=O
Molecular Formula:
C15H9ClO2
Molecular Weight:
256.68 g/mol
3-(4-Chlorobenzylidene)isobenzofuran-1(3H)-one
CAS No.: 20526-97-0
Impurities
VCID: VC0195399
Molecular Formula: C15H9ClO2
Molecular Weight: 256.68 g/mol
Purity: > 95%
CAS No. | 20526-97-0 |
---|---|
Product Name | 3-(4-Chlorobenzylidene)isobenzofuran-1(3H)-one |
Molecular Formula | C15H9ClO2 |
Molecular Weight | 256.68 g/mol |
IUPAC Name | 3-[(4-chlorophenyl)methylidene]-2-benzofuran-1-one |
Standard InChI | InChI=1S/C15H9ClO2/c16-11-7-5-10(6-8-11)9-14-12-3-1-2-4-13(12)15(17)18-14/h1-9H |
Standard InChIKey | OHRFHJYUEWVXBD-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C(=CC3=CC=C(C=C3)Cl)OC2=O |
Canonical SMILES | C1=CC=C2C(=C1)C(=CC3=CC=C(C=C3)Cl)OC2=O |
Description | Azelastine Impurity E is an impurity arising in the synthesis of azelastine. It is a stilbene-related benzalphthalide derivative with with potential anti-HIV and leishmanicidal activity. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 3-[(4-chlorophenyl)methylene]phthalide; 3-[1-(4-Chloro-phenyl)-meth-(Z)-ylidene]-3H-isobenzofuran-1-one; 3-(4-Chlorobenzal)phthalide; 4-Chlorobenzylidene phthalide |
PubChem Compound | 89347 |
Last Modified | Nov 11 2021 |
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